Cas no 877641-54-8 (3-1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl-1-2-(2-methoxyphenyl)ethylurea)

• Product Name: 3-1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl-1-2-(2-methoxyphenyl)ethylurea
• CAS No: 877641-54-8
• MF: C₂₂H₂₇N₃O₅
• MW: 413.46688580513
• CID: 5821197
• PubChem ID: 16832555
• Update Time: 2025-07-15

3-1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl-1-2-(2-methoxyphenyl)ethylurea Chemical and Physical Properties

Names and Identifiers

• 1-[1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl]-3-[2-(2-methoxyphenyl)ethyl]urea
• F2519-0175
• 3-[1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl]-1-[2-(2-methoxyphenyl)ethyl]urea
• AKOS024656667
• 1-(1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl)-3-(2-methoxyphenethyl)urea
• 877641-54-8
• AB00687726-01
• 3-1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl-1-2-(2-methoxyphenyl)ethylurea

• Inchi： 1S/C22H27N3O5/c1-28-18-7-5-4-6-15(18)10-11-23-22(27)24-16-12-21(26)25(14-16)17-8-9-19(29-2)20(13-17)30-3/h4-9,13,16H,10-12,14H2,1-3H3,(H2,23,24,27)
• InChI Key： OBKMNWGRJYXBQD-UHFFFAOYSA-N
• SMILES： N(C1CC(=O)N(C2=CC=C(OC)C(OC)=C2)C1)C(NCCC1=CC=CC=C1OC)=O

Computed Properties

• Exact Mass: 413.19507097g/mol
• Monoisotopic Mass: 413.19507097g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 575
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 89.1Ų

Additional information on 3-1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl-1-2-(2-methoxyphenyl)ethylurea

Introduction to Compound with CAS No. 877641-54-8 and Product Name: 3-1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl-1-2-(2-methoxyphenyl)ethylurea

The compound identified by the CAS number 877641-54-8 and the product name 3-1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl-1-2-(2-methoxyphenyl)ethylurea represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in drug discovery and therapeutic development. The presence of multiple functional groups, including dimethoxyphenyl, oxopyrrolidin, and urea moieties, contributes to its unique chemical properties and biological activities.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry, particularly those incorporating pyrrolidinone derivatives. The structural motif of 5-oxopyrrolidin in this compound not only enhances its solubility and bioavailability but also provides a scaffold for further chemical modifications. These modifications can be tailored to optimize pharmacokinetic profiles and target-specific interactions, making the compound a valuable candidate for preclinical and clinical investigations.

The dimethoxyphenyl group serves as a key pharmacophore, contributing to the compound's binding affinity and selectivity. This moiety is well-documented for its role in modulating various biological pathways, including neurotransmitter receptor interactions and enzyme inhibition. In contrast, the urea component is known for its ability to form stable hydrogen bonds with biological targets, thereby enhancing binding affinity. The combination of these features makes the compound a promising candidate for the development of novel therapeutic agents.

Current research in medicinal chemistry emphasizes the need for multifunctional compounds that can address complex diseases through multiple mechanisms of action. The 3-1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl-1-2-(2-methoxyphenyl)ethylurea structure exemplifies this trend by integrating several pharmacologically relevant groups into a single molecular entity. This approach not only simplifies drug design but also increases the likelihood of discovering compounds with enhanced therapeutic efficacy.

In vitro studies have demonstrated that this compound exhibits promising biological activity across a range of targets relevant to neurological disorders, inflammation, and metabolic diseases. The dimethoxyphenyl group has been shown to interact with serotonin receptors, potentially making it useful in the treatment of depression and anxiety disorders. Additionally, the oxopyrrolidin moiety has been associated with anti-inflammatory properties, suggesting that this compound may have applications in conditions such as rheumatoid arthritis and chronic inflammation.

The urea component of the molecule has also been implicated in modulating enzyme activity, particularly those involved in metabolic pathways. This suggests that the compound may have potential applications in treating metabolic disorders such as diabetes and obesity. Furthermore, preliminary data indicate that the compound exhibits good oral bioavailability and metabolic stability, which are critical factors for successful drug development.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the complex core structure efficiently. These methods not only enhance synthetic efficiency but also minimize unwanted byproducts, ensuring that the final product meets stringent pharmaceutical quality standards.

From a computational chemistry perspective, molecular modeling studies have been conducted to elucidate the binding interactions between this compound and its target proteins. These studies have provided valuable insights into the molecular recognition processes and have guided further optimization efforts. By leveraging computational tools such as molecular dynamics simulations and docking studies, researchers can predict how changes in the molecular structure will affect binding affinity and selectivity.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it an attractive candidate for use in agrochemicals and specialty chemicals, where similar heterocyclic motifs are known to exhibit bioactivity against pests and pathogens. Additionally, the compound's stability under various environmental conditions suggests that it may find utility in industrial applications requiring robust chemical properties.

As research continues to evolve, new methodologies for drug discovery are being developed to accelerate the identification of novel therapeutic agents. The use of high-throughput screening technologies combined with machine learning algorithms has revolutionized the process of identifying lead compounds with desired biological activities. The 3-1-(3,4-dimethoxyphenyl)-5-oxopyrrolidin-3-yl-1-2-(2-methoxyphenyl)ethylurea structure exemplifies how traditional medicinal chemistry principles can be integrated with modern computational approaches to discover innovative drug candidates.

In conclusion, the compound with CAS No. 877641-54-8 represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. The presence of key pharmacophores such as dimethoxyphenyl, oxopyrrolidin, and urea moieties enhances its potential as a therapeutic agent targeting various diseases. Ongoing research continues to explore its full therapeutic potential and optimize its chemical properties for clinical applications.